N-Acetyl-L-carnosine
N-Acetyl-L-carnosine
N-acetylcarnosine is a dipeptide that is the N-acetyl derivative of carnosine. It has a role as a metabolite. It is functionally related to a carnosine.
Brand Name:
Vulcanchem
CAS No.:
56353-15-2
VCID:
VC20759311
InChI:
InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m0/s1
SMILES:
CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
Molecular Formula:
C11H16N4O4
Molecular Weight:
268.27 g/mol
N-Acetyl-L-carnosine
CAS No.: 56353-15-2
Cat. No.: VC20759311
Molecular Formula: C11H16N4O4
Molecular Weight: 268.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-acetylcarnosine is a dipeptide that is the N-acetyl derivative of carnosine. It has a role as a metabolite. It is functionally related to a carnosine. |
|---|---|
| CAS No. | 56353-15-2 |
| Molecular Formula | C11H16N4O4 |
| Molecular Weight | 268.27 g/mol |
| IUPAC Name | (2S)-2-(3-acetamidopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid |
| Standard InChI | InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m0/s1 |
| Standard InChI Key | BKAYIFDRRZZKNF-VIFPVBQESA-N |
| Isomeric SMILES | CC(=O)NCCC(=O)N[C@@H](CC1=CN=CN1)C(=O)O |
| SMILES | CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O |
| Canonical SMILES | CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O |
| Appearance | Assay:≥95%A crystalline solid |
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